3,5-Difluorophenylmagnesium bromide
Overview
Description
3,5-Difluorophenylmagnesium bromide is a Grignard reagent . It is used as a starting material in the synthesis of cis-2-phenyl-1-amino-cyclopentanes as AMPA receptor potentiators . It can also be used to prepare copper (I) complexes, which are used as luminescent guest molecules in organic light-emitting diodes (OLEDs) .
Molecular Structure Analysis
The molecular formula of 3,5-Difluorophenylmagnesium bromide is F2C6H3MgBr . The compound contains a magnesium atom which is bonded to a bromine atom and a phenyl ring. The phenyl ring is substituted at the 3 and 5 positions with fluorine atoms .Chemical Reactions Analysis
As a Grignard reagent, 3,5-Difluorophenylmagnesium bromide is highly reactive and can participate in a variety of chemical reactions. It is particularly useful in the formation of carbon-carbon bonds . For example, it can be used as a starting material in the synthesis of cis-2-phenyl-1-amino-cyclopentanes .Physical And Chemical Properties Analysis
3,5-Difluorophenylmagnesium bromide is a solution with a concentration of 0.5 M in tetrahydrofuran (THF) . It has a boiling point of 65 °C and a density of 0.971 g/mL at 25 °C . It is stored at a temperature between 2-8°C .Scientific Research Applications
Application 1: Synthesis of cis-2-phenyl-1-amino-cyclopentanes
- Summary of the Application: 3,5-Difluorophenylmagnesium bromide is used as a starting material in the synthesis of cis-2-phenyl-1-amino-cyclopentanes . These compounds are known as AMPA receptor potentiators, which enhance the activity of the AMPA receptor, a type of glutamate receptor in the brain.
Application 2: Preparation of Copper (I) Complexes
- Summary of the Application: 3,5-Difluorophenylmagnesium bromide can be used to prepare copper (I) complexes . These complexes are used as luminescent guest molecules in organic light-emitting diodes (OLEDs).
Application 3: Synthesis of 2-aminoethylbenzofuran H3 receptor antagonists
Safety And Hazards
properties
IUPAC Name |
magnesium;1,3-difluorobenzene-5-ide;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2.BrH.Mg/c7-5-2-1-3-6(8)4-5;;/h2-4H;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQNUHMQSOMLVGM-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=[C-]C=C(C=C1F)F.[Mg+2].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrF2Mg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluorophenylmagnesium bromide | |
CAS RN |
62351-47-7 |
Source
|
| Record name | 3,5-Difluorophenylmagnesium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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